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Compound of Interest

Compound Name: Pravastatin Lactone-D3

Cat. No.: B562803

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical reagents are paramount to ensuring laboratory safety and
environmental protection. This document provides a detailed, step-by-step guide for the proper
disposal of Pravastatin Lactone-D3, a deuterated derivative of a statin compound. Adherence
to these procedures will promote a safe laboratory environment and ensure compliance with
relevant regulations.

I. Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for Pravastatin Lactone-D3. The primary hazard identified is that it is harmful if swallowed[1].
Therefore, appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves, must be worn at all times when handling this
compound. All handling of the solid material should be performed in a manner that avoids dust
generation[1].

Il. Waste Classification: A Critical First Step

The disposal pathway for any chemical is determined by its classification as either hazardous
or non-hazardous waste, as defined by the Resource Conservation and Recovery Act (RCRA)
and implemented by the Environmental Protection Agency (EPA).

Pravastatin Lactone-D3 is not explicitly listed as a P- or U-series hazardous waste by the
RCRA. Its primary hazard is acute toxicity if ingested. However, for a pharmaceutical
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compound to be classified as RCRA hazardous waste due to toxicity, it must exhibit this
characteristic through a specific test known as the Toxicity Characteristic Leaching Procedure
(TCLP). It is unlikely that a research quantity of Pravastatin Lactone-D3 would be subjected to
this test.

Therefore, in a research laboratory setting, Pravastatin Lactone-D3 is typically managed as a
non-hazardous pharmaceutical waste. However, it is imperative to adhere to your institution's
specific waste management guidelines, as some institutions may have policies to treat all
pharmaceutical waste as hazardous.

Consideration for Deuterated Compounds: The presence of deuterium does not alter the
chemical reactivity or toxicity of the molecule in a way that would affect its waste classification.
Therefore, the disposal procedure for Pravastatin Lactone-D3 is the same as for non-
deuterated Pravastatin Lactone.

lll. Step-by-Step Disposal Procedure for Pravastatin
Lactone-D3

The following procedure outlines the recommended steps for the safe collection and disposal of
Pravastatin Lactone-D3 as non-hazardous pharmaceutical waste.

1. Waste Collection and Containerization:

o Container Selection: Use a designated, leak-proof, and chemically compatible waste
container with a secure, tight-fitting lid. The original product container can be used if it is in
good condition.

» Labeling: Immediately label the waste container with "Non-Hazardous Pharmaceutical
Waste" and "Pravastatin Lactone-D3". Include the name of the principal investigator,
laboratory location, and the date of accumulation.

e Segregation: Do not mix Pravastatin Lactone-D3 waste with other waste streams,
particularly hazardous waste.

2. Waste Storage:
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» Location: Store the waste container in a designated satellite accumulation area (SAA) that is
at or near the point of generation and under the control of laboratory personnel.

» Documentation: Maintain accurate records of the waste generated, including the chemical
name, quantity, and date of accumulation.

3. Arranging for Disposal:

» Contact Environmental Health and Safety (EHS): When the container is full or ready for
disposal, follow your institution's procedures to request a pickup from the EHS department or
the contracted waste disposal service.

» Provide Information: Be prepared to provide the EHS office with the chemical name, quantity,
and a copy of the SDS.

4. Final Disposal Method:

¢ Incineration: The most common and environmentally responsible method for disposing of
non-hazardous pharmaceutical waste is high-temperature incineration by a licensed waste
management facility. This process ensures the complete destruction of the active
pharmaceutical ingredient.

IV. Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data for Pravastatin
Lactone-D3.
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Property Value

Molecular Formula C23H31D306

Molecular Weight 409.53 g/mol

CAS Number 1217769-04-4

GHS Hazard Statement H302: Harmful if swallowed

P301/P312: IF SWALLOWED: Call a POISON

GHS Precautionary Statement o
CENTER or doctor/physician if you feel unwell.

GHS Precautionary Statement P330: Rinse mouth.

P501: Dispose of contents/container in
GHS Precautionary Statement accordance with

local/regional/national/international regulations.

Data sourced from supplier Safety Data Sheets.[1]

V. Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific
experimental protocols involving the use of Pravastatin Lactone-D3. Researchers using this
compound should develop their own experimental protocols that include a comprehensive plan
for waste management from the outset.

V1. Visual Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Pravastatin Lactone-D3.
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Pravastatin Lactone-D3 Disposal Workflow
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Caption: Disposal workflow for Pravastatin Lactone-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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